2-(2-Methylphenyl)-1,3-diphenylimidazolidine
Overview
Description
1-(2-Methylphenyl)-2,3-diphenylimidazolidine or 2-Methylacetophenone , is a chemical compound with the following properties:
Molecular Formula: CHNO
Molecular Weight: 255.33 g/mol
IUPAC Name: 1-(2-Methylphenyl)-2,3-diphenylimidazolidine
CAS Registry Number: 577-16-2
Preparation Methods
Synthetic Routes::
Friedel-Crafts Acylation:
Reductive Amination:
- Industrial-scale production typically involves the Friedel-Crafts acylation method due to its efficiency and scalability.
Chemical Reactions Analysis
Reactivity: 2-(2-Methylphenyl)-1,3-diphenylimidazolidine is relatively stable but can undergo various reactions
Common Reagents and Conditions: Lewis acids (e.g., AlCl), reducing agents (e.g., NaBH), and various organic solvents.
Major Products: The main products depend on the specific reaction conditions.
Scientific Research Applications
Chemistry: Used as a building block in organic synthesis.
Biology and Medicine:
Industry: Not widely used industrially.
Mechanism of Action
- The exact mechanism of action remains unclear due to limited studies.
- Potential molecular targets and pathways need further investigation.
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C22H22N2 |
|---|---|
Molecular Weight |
314.4 g/mol |
IUPAC Name |
2-(2-methylphenyl)-1,3-diphenylimidazolidine |
InChI |
InChI=1S/C22H22N2/c1-18-10-8-9-15-21(18)22-23(19-11-4-2-5-12-19)16-17-24(22)20-13-6-3-7-14-20/h2-15,22H,16-17H2,1H3 |
InChI Key |
DTHXHMPEFWHXQJ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=CC=C1C2N(CCN2C3=CC=CC=C3)C4=CC=CC=C4 |
Origin of Product |
United States |
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